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Compound of Interest

Compound Name: Combi-2

Cat. No.: B15139189

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides crucial safety and logistical information for
the handling and disposal of Combi-2, a multi-micronutrient fertilizer. Adherence to these
procedural guidelines is essential for minimizing risks and ensuring operational efficiency.

Hazard Identification and Personal Protective
Equipment (PPE)

Combi-2 is a mixture of several chelated and non-chelated micronutrients. While the overall
toxicity is low, some individual components can cause irritation or have other health effects
upon exposure. The primary routes of exposure are inhalation of dust, skin contact, and eye
contact. Ingestion is unlikely in a laboratory setting but should be considered.[1][2][3][4][5][6][7]
[BIOI[10][11][12][13]

A risk assessment should always be conducted before handling. The following table
summarizes the recommended PPE to mitigate exposure risks.
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Personal Protective
Equipment

Specification

Purpose

Hand Protection

Nitrile or neoprene gloves.[14]

To prevent skin irritation from

prolonged or repeated contact.

[2105]61[8][]

Eye Protection

Safety glasses with side

shields or chemical splash
goggles.[1][2][10]

To protect eyes from dust
particles that may cause
irritation.[1][3][5][6][71[8][°][10]
[11][12]

Respiratory Protection

NIOSH/MSHA approved mask
for nuisance dust or an air-
purifying respirator if dust
levels are high.[3][15]

To prevent inhalation of
airborne dust particles which
may cause respiratory tract
irritation.[1][2][4]

Body Protection

Laboratory coat, long-sleeved

shirt, and long pants.[2]

To minimize skin contact with

the product.

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Combi-2 and ensuring a

safe working environment.

Handling:

smoking.[1][3][8][9][16][17]

Storage:

Avoid generating dust during handling and mixing.

e Store in a cool, dry, and well-ventilated area.[1][18]

Work in a well-ventilated area to minimize dust accumulation.[3][10]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

Ensure that an eyewash station and safety shower are readily accessible.[1][3]
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o Keep the container tightly closed when not in use.[18]
» Store away from incompatible materials such as strong oxidizing agents.[9][19][20]
o Keep out of reach of children and unauthorized personnel.[21]

Experimental Workflow for Safe Use

The following diagram outlines the standard operating procedure for the safe handling and use
of Combi-2 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://msds.plantprod.com/MSDS/10040_4026.pdf
https://assets.greenbook.net/20-34-36-06-10-2022-Verdesian_Zinc_Chelate_10__-_sds.pdf
https://msds.plantprod.com/MSDS/10034_4012.pdf
https://www.fertilome.com/ProductFiles/2020/03/24/10637;10638_FL%20Chelated%20Iron%20EDDHA%206%25%20Water%20Soluble_03-24-2020%20SDS.pdf
https://chorbie.com/learn/lawn-care/how-to-disposal-of-fertilizer/
https://www.benchchem.com/product/b15139189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

( )
( )

Handling
y

Post-Handling
y

Decontaminate Work Area

Gemove and Dispose of PPE Properla
G\lash Hands Thoroughla

Waste Disposal

( )
( )

Click to download full resolution via product page

Figure 1: Standard Operating Procedure for Combi-2 Handling.
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Disposal Plan

Unused Combi-2 and contaminated materials should be disposed of in accordance with local,
state, and federal regulations.[21]

o Small Quantities: For small spills or leftover material, it may be possible to dispose of itin a
landfill, but always consult local authorities first.[22]

o Large Quantities: Tonnage quantities should not be sent to a landfill. If possible, the product
should be used for an appropriate application.[22]

o Contaminated Materials: Absorbent materials used to clean up spills and contaminated PPE
should be placed in a sealed container and disposed of as hazardous waste if required by
local regulations.[3][20] Do not contaminate watercourses with spilled material.[3] If you are
unsure about the proper disposal method, contact a professional waste disposal service.[21]
[23]

Component Hazard Summary

The following table provides a summary of the hazards associated with the common
components of Combi-2, based on their Safety Data Sheets.
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Component CAS Number Primary Hazards LD50 (Oral, Rat)

Eye and skin irritation,
Chelated Iron (Fe) 15708-41-5 respiratory sensitizer. Not available
[31[19]

May cause irritation to

Chelated Manganese the respiratory tract, Harmful if swallowed.
68015-77-0 _
(Mn) skin, and eyes.[1][8] [8]
[13]

May cause mild eye
Chelated Zinc (Zn) 67859-51-2 and skin irritation.[2]
[16]

May be harmful if

swallowed.[16]

Causes skin and

Chelated Copper (Cu)  14025-15-1 serious eye irritation. 890 mg/kg[12]
[71[11][12]
May damage fertili
. . Y J _ v 2,660 - 5,140
Boric Acid (B) 10043-35-3 or the unborn child.
mg/kg[24]
[24][25]
] Generally not
Sodium Molybdate N )
7631-95-0 classified as Not available

(Mo)
hazardous.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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